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Compound of Interest

Compound Name: Dihydrosinapy! alcohol

Cat. No.: B191096

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydrosinapyl alcohol and sinapyl alcohol are naturally occurring phenylpropanoids that play
significant roles in plant biology and possess potential applications in various fields, including
pharmacology and biotechnology. Sinapyl alcohol is a primary monolignol, a fundamental
precursor in the biosynthesis of lignin, particularly in angiosperms.[1] Dihydrosinapyl alcohol,
a closely related compound, is also found in nature and can be derived from lignocellulose.[2]
This technical guide provides a comprehensive overview of the chemical properties,
biosynthesis, and known biological activities of these two compounds, with a focus on their
relationship and potential for further research and development.

Chemical and Physical Properties

Sinapyl alcohol and dihydrosinapyl alcohol share a common 4-hydroxy-3,5-dimethoxyphenyl
core structure, differing only in the saturation of the propanoid side chain. This structural
difference influences their chemical reactivity and physical properties.
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Property Dihydrosinapyl alcohol Sinapyl alcohol
4-(3-hydroxypropyl)-2,6- 4-(3-hydroxyprop-1-en-1-
IUPAC Name .( ydroxypropyl) ( y. yprop
dimethoxyphenol yI)-2,6-dimethoxyphenol
Benzenepropanol, 4-hydroxy- Sinapoyl alcohol, 4-Hydroxy-
Synonyms ) ) )
3,5-dimethoxy-[3] 3,5-dimethoxycinnamyl alcohol
CAS Number 20736-25-8[4] 537-33-7
Molecular Formula C11H1604][5] C11H1404
Molecular Weight 212.24 g/mol [5] 210.23 g/mol
f
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Chemical Structure
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Physical State Solid Colorless solid
Purity (Typical) 97% Not specified
Sealed in dry, room )
Storage 2°C - 8°C, under inert gas

temperature

Biosynthesis and Metabolic Relationship

Sinapyl alcohol is a key intermediate in the phenylpropanoid pathway, which is responsible for

the synthesis of a wide variety of plant secondary metabolites, including lignin, flavonoids, and

stilbenes. The biosynthesis of sinapyl alcohol is a well-characterized enzymatic process.

The metabolic relationship of dihydrosinapyl alcohol to sinapyl alcohol is not as clearly

defined in the scientific literature. It is plausible that dihydrosinapyl alcohol is formed through

the reduction of the double bond in the side chain of sinapyl alcohol or a precursor like
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sinapaldehyde. This could occur as a catabolic process or a specific biosynthetic side branch.
Its presence in lignocellulose suggests it may also be a product of lignin degradation.

Sinapyl Alcohol Biosynthesis Pathway

The biosynthesis of sinapyl alcohol begins with the amino acid phenylalanine and proceeds
through a series of enzymatic reactions. The key enzymes involved are Phenylalanine
Ammonia-Lyase (PAL), Cinnamate 4-hydroxylase (C4H), 4-Coumarate:CoA Ligase (4CL),
Cinnamoyl-CoA Reductase (CCR), Ferulate 5-hydroxylase (F5H), Caffeic Acid O-
methyltransferase (COMT), and Cinnamyl Alcohol Dehydrogenase (CAD)/Sinapyl Alcohol
Dehydrogenase (SAD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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